Cas no 88604-04-0 (9,10-Anthracenedione, 4,5-diamino-1,8-dihydroxy-2,7-dipropoxy-)

• Product name: 9,10-Anthracenedione, 4,5-diamino-1,8-dihydroxy-2,7-dipropoxy-
• CAS No: 88604-04-0
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• CID: 627080
• PubChem ID: 71319027

9,10-Anthracenedione, 4,5-diamino-1,8-dihydroxy-2,7-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 4,5-diamino-1,8-dihydroxy-2,7-dipropoxy-
• 4,5-diamino-1,8-dihydroxy-2,7-dipropoxyanthracene-9,10-dione
• 88604-04-0
• DTXSID30749076

• Inchi： InChI=1S/C20H22N2O6/c1-3-5-27-11-7-9(21)13-15(17(11)23)20(26)16-14(19(13)25)10(22)8-12(18(16)24)28-6-4-2/h7-8,23-24H,3-6,21-22H2,1-2H3
• InChI Key： KDQYIBPYUOMEOE-UHFFFAOYSA-N
• SMILES： CCCOC1=C(C2=C(C(=C1)N)C(=O)C3=C(C2=O)C(=C(C=C3N)OCCC)O)O

Computed Properties

• Exact Mass: 386.14778643g/mol
• Monoisotopic Mass: 386.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 145Ų